Gambiriin C

• CAS RN: 76236-89-0
• Molecular Formula: C30H26O11
• Molecular Weight: 562.5 g/mol
• IUPAC Name: (2R,3S)-2-(3,4-dihydroxyphenyl)-8-[(2R,3R,4R)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
• InChI: InChI=1S/C30H26O11/c31-14-4-1-12(2-5-14)29-27(39)26(24-20(36)8-15(32)9-23(24)40-29)25-21(37)11-18(34)16-10-22(38)28(41-30(16)25)13-3-6-17(33)19(35)7-13/h1-9,11,22,26-29,31-39H,10H2/t22-,26+,27+,28+,29+/m0/s1
• InChI Key: KUODBSWFMJMVJV-UKWJTHFESA-N
• Isomeric SMILES: C1[C@@H]([C@H](OC2=C1C(=CC(=C2[C@@H]3[C@H]([C@H](OC4=CC(=CC(=C34)O)O)C5=CC=C(C=C5)O)O)O)O)C6=CC(=C(C=C6)O)O)O
• SMILES: C1C(C(OC2=C1C(=CC(=C2C3C(C(OC4=CC(=CC(=C34)O)O)C5=CC=C(C=C5)O)O)O)O)C6=CC(=C(C=C6)O)O)O

Description

Gambiriin C is a proanthocyanidin.

Scientific Research Applications

Chemical Structure and Composition

Gambiriin C, along with other chalcane-flavan dimers like gambiriin A1, A2, B1, and B2, has been isolated from gambir (Uncaria gambir). Gambir is an aqueous extract used traditionally as an astringent medicine in Asian countries. The structural investigation of these constituents, including gambiriin C, has been revised to reflect their true composition, highlighting their importance in pharmacological research (Taniguchi et al., 2007).

Quality Evaluation and Constituent Analysis

The quality of gambir, based on the quantitative analysis of its polyphenolic constituents including gambiriin C, has been evaluated. This study emphasizes the significance of understanding the composition of gambir for ensuring its therapeutic efficacy. The analysis included methods like reversed-phase high performance liquid chromatography (RP-HPLC) and gel permeation chromatography (GPC), crucial for evaluating gambiriin C and related compounds (Taniguchi et al., 2007).

Potential Biological Activities

Gambiriin C, as part of the gambir extract, has been studied for various biological activities. These include:

• α-Glucosidase Inhibition : Gambiriin C-related compounds from the thermal transformation of (+)-catechin showed significant inhibitory activities against α-glucosidase, an enzyme relevant in diabetes management. This suggests the potential of gambiriin C in the development of antidiabetic agents (Kim et al., 2014).

• Antifibrotic Properties : In silico and in vitro studies indicated that compounds including gambiriin C from Uncaria gambir might inhibit the proliferation of keloid fibroblasts. This presents gambiriin C as a potential candidate for herbal-based keloid therapy (Jusman et al., 2022).

• Antibacterial Activity : The antibacterial activities of gambiriin C, as part of gambier extracts, have been compared against various bacteria. The study of its mechanism of inhibition could lead to developments in antimicrobial drugs (Musdja et al., 2018).